Cas no 1805021-84-4 (Ethyl 4-bromo-2-cyanopyridine-3-acetate)

• Product Name: Ethyl 4-bromo-2-cyanopyridine-3-acetate
• CAS No: 1805021-84-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 4900480
• Update Time: 2025-06-11

Ethyl 4-bromo-2-cyanopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyanopyridine-3-acetate

• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)5-7-8(11)3-4-13-9(7)6-12/h3-4H,2,5H2,1H3
• InChI Key： SMMRZTWHSDWJTG-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C#N)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-bromo-2-cyanopyridine-3-acetate

Ethyl 4-bromo-2-cyanopyridine-3-acetate (CAS No. 1805021-84-4): An Overview of Its Synthesis, Applications, and Recent Research Advances

Ethyl 4-bromo-2-cyanopyridine-3-acetate (CAS No. 1805021-84-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted pyridine ring, a cyano group, and an ester functionality. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The synthesis of ethyl 4-bromo-2-cyanopyridine-3-acetate typically involves a multi-step process that begins with the bromination of a pyridine derivative, followed by the introduction of the cyano group and the esterification of the carboxylic acid. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield.

In terms of its applications, ethyl 4-bromo-2-cyanopyridine-3-acetate has shown promise as an intermediate in the development of drugs targeting various diseases. One notable application is in the synthesis of inhibitors for kinases, which are key enzymes involved in many cellular processes and are often dysregulated in diseases such as cancer. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, making them potential candidates for further drug development.

Beyond its use as a pharmaceutical intermediate, ethyl 4-bromo-2-cyanopyridine-3-acetate has also been explored for its potential in agrochemical applications. Research published in the Pest Management Science journal highlighted its effectiveness as a precursor for developing novel herbicides and pesticides. The unique combination of functional groups in this compound allows for the design of molecules with enhanced selectivity and reduced environmental impact.

The structural diversity and functional versatility of ethyl 4-bromo-2-cyanopyridine-3-acetate have also made it an attractive target for academic research. Studies have focused on understanding its reactivity and exploring new synthetic transformations. For example, a paper in the Tetrahedron Letters described a palladium-catalyzed cross-coupling reaction that efficiently converts this compound into a range of substituted pyridines with potential biological activities.

In addition to its synthetic utility, the physical and chemical properties of ethyl 4-bromo-2-cyanopyridine-3-acetate have been extensively characterized. It is known to be stable under standard laboratory conditions but may require careful handling due to its reactivity with strong acids or bases. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and analytical techniques.

The safety profile of ethyl 4-bromo-2-cyanopyridine-3-acetate has also been evaluated. While it is not classified as a hazardous material under current regulations, it is important to handle it with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

In conclusion, Ethyl 4-bromo-2-cyanopyridine-3-acetate (CAS No. 1805021-84-4) is a multifaceted compound with significant potential in both industrial and academic settings. Its unique structure and versatile reactivity make it an invaluable tool for researchers working on the development of new drugs, agrochemicals, and other bioactive compounds. As research continues to advance, it is likely that new applications and synthetic methods will further enhance its importance in the field of organic chemistry.